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Compound of Interest

Compound Name: 2-Methyl-1,4-hexadiene

Cat. No.: B072399 Get Quote

An In-depth Technical Guide to 2-Methyl-1,4-
hexadiene
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-1,4-hexadiene, a non-conjugated diene, is a valuable building block in organic

synthesis. Its chemical structure, featuring two double bonds separated by a methylene group,

allows for a variety of chemical transformations, making it a versatile precursor in the synthesis

of more complex molecules. This guide provides a comprehensive overview of its

nomenclature, physical and chemical properties, synthesis, and reactivity, tailored for

professionals in research and drug development.

Nomenclature and Synonyms
The systematic IUPAC name for this compound is 2-methylhexa-1,4-diene.[1] It is crucial to

distinguish it from its isomers, such as 2-methyl-1,5-hexadiene and 2-methyl-2,4-hexadiene, as

their properties and reactivity profiles differ.

Common synonyms and identifiers for 2-methyl-1,4-hexadiene include:

CAS Number: 1119-14-8[1][2][3]
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1,4-Hexadiene, 2-methyl-[3][4]

DTXSID30920606[1]

RefChem:1063828[1]

DTXCID001349512[1]

SCHEMBL736047[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 2-methyl-1,4-hexadiene is

presented in the table below. It is important to note that experimentally determined values for

some properties of this specific isomer are not readily available in the literature; therefore,

some data for a closely related isomer, 2-methyl-1,5-hexadiene, are included for reference, and

this is clearly indicated.

Property Value Source

Molecular Formula C₇H₁₂ [1][2]

Molecular Weight 96.17 g/mol [1][2]

Boiling Point
87 °C at 760 mmHg (for 2-

methyl-1,5-hexadiene)
[5]

Density
0.717 g/mL (for 2-methyl-1,5-

hexadiene)
[5]

Refractive Index
n20/D 1.417 (lit.) (for 2-methyl-

1,5-hexadiene)
[5]

CAS Number 1119-14-8 [1][2][3]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 2-methyl-1,4-
hexadiene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C1119148&Units=SI
https://webbook.nist.gov/cgi/inchi?ID=C1119148&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://www.benchchem.com/product/b072399
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://www.benchchem.com/product/b072399
https://wap.guidechem.com/dictionary/en/4049-81-4.html
https://wap.guidechem.com/dictionary/en/4049-81-4.html
https://wap.guidechem.com/dictionary/en/4049-81-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexa-1_4-diene
https://www.benchchem.com/product/b072399
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1119148&Units=SI
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry
The mass spectrum of 2-methyl-1,4-hexadiene provides valuable information about its

molecular weight and fragmentation pattern. The NIST WebBook provides a digitized mass

spectrum (electron ionization) for this compound.[4]

Synthesis of 2-Methyl-1,4-hexadiene
A plausible and efficient method for the synthesis of 2-methyl-1,4-hexadiene is through the

Prins reaction. This reaction involves the acid-catalyzed condensation of an alkene with an

aldehyde.

Proposed Synthesis via Prins Reaction
A potential synthetic route involves the reaction of isobutylene (2-methylpropene) with propanal

in the presence of an acid catalyst. The proposed logical workflow for this synthesis is outlined

below.

Reactants

Reaction Conditions

Intermediate Product

Isobutylene

Carbocation Intermediate

+ Propanal, H⁺

Propanal

Acid Catalyst
(e.g., H₂SO₄)

2-Methyl-1,4-hexadieneElimination

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C1119148&Mask=200
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed Prins reaction workflow for the synthesis of 2-Methyl-1,4-hexadiene.

Experimental Protocol: General Prins Reaction
While a specific protocol for the synthesis of 2-methyl-1,4-hexadiene via the Prins reaction is

not readily available, a general procedure can be adapted.

Materials:

Isobutylene (2-methylpropene)

Propanal

Anhydrous acid catalyst (e.g., sulfuric acid, Lewis acid)

Anhydrous, non-polar solvent (e.g., hexane, dichloromethane)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stirrer, a condenser, and a

dropping funnel under an inert atmosphere.

Dissolve isobutylene in the anhydrous solvent and cool the mixture in an ice bath.

Add the acid catalyst to the cooled solution while stirring.

Slowly add a solution of propanal in the anhydrous solvent to the reaction mixture via the

dropping funnel.

After the addition is complete, allow the reaction to stir at room temperature and monitor its

progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.
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Separate the organic layer, wash it with brine, and dry it over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate).

Remove the solvent under reduced pressure.

Purify the crude product by distillation to obtain 2-methyl-1,4-hexadiene.

Reactivity and Potential Signaling Pathways
As a diene, 2-methyl-1,4-hexadiene undergoes typical alkene reactions such as addition and

cycloaddition. The presence of two double bonds allows for selective transformations.

Electrophilic Addition
The double bonds in 2-methyl-1,4-hexadiene can undergo electrophilic addition with reagents

like hydrogen halides (HX) and halogens (X₂). The regioselectivity of these reactions is

governed by Markovnikov's rule, where the electrophile adds to the carbon atom of the double

bond that has the greater number of hydrogen atoms, leading to the formation of the more

stable carbocation intermediate.

Starting Material

Reagent

Intermediate Products

2-Methyl-1,4-hexadiene

More Stable Carbocation

+ H⁺

Less Stable Carbocation

+ H⁺

Electrophile (e.g., HBr)

Major Product
(Markovnikov Addition)

+ Br⁻

Minor Product
(Anti-Markovnikov)

+ Br⁻

Click to download full resolution via product page

Caption: Logical relationship in the electrophilic addition to 2-Methyl-1,4-hexadiene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/product/b072399?utm_src=pdf-body-img
https://www.benchchem.com/product/b072399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogenation
The double bonds of 2-methyl-1,4-hexadiene can be reduced to single bonds through

catalytic hydrogenation. This reaction typically employs a metal catalyst such as palladium,

platinum, or nickel. The reaction can proceed in a stepwise manner, allowing for the potential to

selectively hydrogenate one of the double bonds.

Experimental Workflow: Catalytic Hydrogenation
The following workflow outlines the general procedure for the catalytic hydrogenation of 2-
methyl-1,4-hexadiene.
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Dissolve 2-Methyl-1,4-hexadiene
in a suitable solvent (e.g., ethanol)

Add a catalytic amount of
Pd/C or PtO₂

Place the reaction mixture
under an atmosphere of hydrogen gas

Stir vigorously at room temperature
and atmospheric pressure

Monitor the reaction progress
by GC or NMR

Filter the reaction mixture
through Celite to remove the catalyst

Evaporate the solvent
under reduced pressure

Obtain the hydrogenated product
(2-Methylhexane)

Click to download full resolution via product page

Caption: Experimental workflow for the catalytic hydrogenation of 2-Methyl-1,4-hexadiene.
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Conclusion
2-Methyl-1,4-hexadiene is a versatile chemical intermediate with significant potential in

organic synthesis. A thorough understanding of its properties, synthesis, and reactivity is crucial

for its effective application in research and development, particularly in the pharmaceutical

industry. The information and protocols provided in this guide serve as a valuable resource for

scientists and researchers working with this compound. Further investigation into its specific

reaction kinetics and the development of stereoselective transformations will undoubtedly

expand its utility in the creation of novel and complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methylhexa-1,4-diene | C7H12 | CID 556839 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Methyl-1,4-hexadiene | 1119-14-8 | Benchchem [benchchem.com]

3. 1,4-Hexadiene, 2-methyl- [webbook.nist.gov]

4. 1,4-Hexadiene, 2-methyl- [webbook.nist.gov]

5. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [IUPAC nomenclature and synonyms for 2-Methyl-1,4-
hexadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072399#iupac-nomenclature-and-synonyms-for-2-
methyl-1-4-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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